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Compound of Interest

Compound Name: Mark-IN-4

Cat. No.: B10861819 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Mark-IN-4 is a potent inhibitor of microtubule affinity regulating kinase (MARK)

with a half-maximal inhibitory concentration (IC50) of 1 nM.[1][2][3] The MARK family of

serine/threonine kinases, particularly MARK4, plays a crucial role in regulating microtubule

dynamics through the phosphorylation of microtubule-associated proteins (MAPs) such as tau.

[4][5] Elevated levels and activity of MARK4 are associated with the hyperphosphorylation of

tau, a key pathological event in Alzheimer's disease leading to the formation of neurofibrillary

tangles.[4][5][6] By inhibiting MARK4, Mark-IN-4 serves as a valuable chemical probe for

studying tau pathology and represents a potential therapeutic strategy for Alzheimer's disease.

[1][4] This document provides a detailed protocol for the preparation, storage, and handling of

Mark-IN-4 stock solutions to ensure experimental consistency and reproducibility.

Quantitative Data Summary
The key properties of Mark-IN-4 are summarized in the table below for quick reference.
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Property Value Reference

Chemical Name Mark-IN-4 [2]

Molecular Formula C₂₁H₂₃N₇O [2]

Molecular Weight 421.52 g/mol [2]

IC₅₀ 1 nM [1][2][3]

Purity >99% [1][7]

Primary Stock Solvent Dimethyl sulfoxide (DMSO) [1][8]

Reported Solubility ≥ 25 mg/mL in DMSO [1]

Stock Solution Storage
-20°C for 1 month, -80°C for 6

months
[1][3]

Experimental Protocols
Materials and Equipment

Mark-IN-4 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator (optional, for aiding dissolution)

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Safety Precautions
Mark-IN-4 is intended for research use only.
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Handle the compound in a well-ventilated area or a chemical fume hood.

Wear appropriate PPE to avoid direct contact with skin and eyes.

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.[1]

Preparation of a 10 mM Mark-IN-4 Stock Solution
This protocol describes the preparation of a 10 mM stock solution in DMSO. Calculations can

be adjusted for different desired concentrations.

Calculation: To prepare a stock solution, use the following formula: Mass (mg) = Desired

Concentration (mM) x Molecular Weight ( g/mol ) x Volume (mL)

For a 10 mM stock solution in 1 mL of DMSO: Mass (mg) = 10 mM x 421.52 g/mol x 1 mL =

4.2152 mg

Procedure:

Equilibration: Allow the vial of Mark-IN-4 powder to equilibrate to room temperature for at

least 15-20 minutes before opening to prevent moisture condensation.

Weighing: Carefully weigh out 4.22 mg of Mark-IN-4 powder using a calibrated analytical

balance and transfer it into a sterile microcentrifuge tube or vial.

Solvent Addition: Add 1 mL of anhydrous DMSO to the tube containing the powder.

Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is

completely dissolved. If precipitation occurs, gentle warming in a water bath (37°C) or brief

sonication can be used to aid dissolution.[1] Visually inspect the solution to ensure it is clear

and free of particulates.

Aliquoting: To avoid repeated freeze-thaw cycles that can degrade the compound, dispense

the stock solution into smaller, single-use aliquots in sterile cryovials.[1][3] The volume of

each aliquot should be appropriate for your typical experimental needs.

Storage: Store the aliquots protected from light at -20°C for short-term storage (up to one

month) or at -80°C for long-term storage (up to six months).[1][3]
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Preparation of Working Solutions
Before use, allow an aliquot of the stock solution to thaw completely and equilibrate to room

temperature for at least one hour.[3]

Briefly centrifuge the vial to collect the solution at the bottom.

Dilute the DMSO stock solution into the appropriate aqueous cell culture medium or in vivo

vehicle to achieve the final desired working concentration.

Note: For in vivo experiments, working solutions should be prepared freshly on the same day

of use.[1]

Visualizations

Experimental Workflow: Mark-IN-4 Stock Solution

Weigh 4.22 mg
Mark-IN-4 Powder

Add 1 mL
Anhydrous DMSO

Vortex / Sonicate
Until Dissolved

Create Single-Use
Aliquots

Store Aliquots
(-20°C or -80°C)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://dcchemicals.com/coa/COA_DC47100.html
https://www.medchemexpress.com/mark-in-4.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10861819?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for preparing a 10 mM Mark-IN-4 stock solution.
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Caption: Inhibition of the MARK4-Tau phosphorylation pathway by Mark-IN-4.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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